Cas no 4188-70-9 (2-tert-Butoxyprop-1-ene)

• Product Name: 2-tert-Butoxyprop-1-ene
• CAS No: 4188-70-9
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 2827004
• PubChem ID: 12791486
• Update Time: 2025-04-21

2-tert-Butoxyprop-1-ene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12891742
• SCHEMBL471023
• 2-tert-Butoxyprop-1-ene
• 4188-70-9
• DTXCID00460781
• DTXSID70509974

• Inchi： 1S/C7H14O/c1-6(2)8-7(3,4)5/h1H2,2-5H3
• InChI Key： UIFUVEPTFQPRDX-UHFFFAOYSA-N
• SMILES： O(C(=C)C)C(C)(C)C

Computed Properties

• Exact Mass: 114.104465066Da
• Monoisotopic Mass: 114.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų